Cas no 827-24-7 (2-bromo-4-methyl-6-nitro-aniline)

• Product Name: 2-bromo-4-methyl-6-nitro-aniline
• CAS No: 827-24-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD00209452
• CID: 732392
• PubChem ID: 2775306
• Update Time: 2025-10-30

2-bromo-4-methyl-6-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-6-nitroaniline
• Benzenamine,2-bromo-4-methyl-6-nitro-
• (2-Bromo-4-methyl-6-nitrophenyl)amine
• 2-Bromo-4-methyl-6-nitro-phenylamine
• 2-Bromo-6-nitro-p-toluidine
• 4-Amino-3-bromo-5-nitrotoluene
• 2-Bromo-4-methyl-6-nitrobenzenamine
• PubChem24378
• VFPKZASVVCBVMG-UHFFFAOYSA-N
• SBB097698
• 6-bromo-4-methyl-2-nitrophenylamine
• AM83136
• AB04784
• VZ23992
• AK112872
• BC005033
• 2-bromo-4-methyl-6-nitro-aniline
• 2-Bromo-4-methyl-6-nitrobenzenamine (ACI)
• p-Toluidine, 2-bromo-6-nitro- (7CI, 8CI)
• BDBM626020
• J-508310
• CS-W021615
• SCHEMBL2970574
• DB-010961
• DTXSID70379513
• MFCD00209452
• 827-24-7
• AKOS005071110
• 7Z-0817
• EN300-134618
• BP-10167
• SY024384

• MDL： MFCD00209452
• Inchi： 1S/C7H7BrN2O2/c1-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,9H2,1H3
• InChI Key： VFPKZASVVCBVMG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=C(Br)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 229.96900
• Monoisotopic Mass: 229.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.698±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-180 ºC (ethanol )
• Boiling Point: 329.1℃ at 760 mmHg
• Flash Point: 152.8 °C
• Refractive Index: 1.648
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 71.84000
• LogP: 3.35230

2-bromo-4-methyl-6-nitro-aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-bromo-4-methyl-6-nitro-aniline

Comprehensive Analysis of 2-Bromo-4-methyl-6-nitro-aniline (CAS No. 827-24-7): Properties, Applications, and Industry Insights

2-Bromo-4-methyl-6-nitro-aniline (CAS No. 827-24-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in research and industrial sectors. This aromatic amine derivative, featuring a bromo substituent, a methyl group, and a nitro functional group, has garnered significant attention due to its role as a key intermediate in synthetic chemistry. Its molecular formula, C₇H₇BrN₂O₂, highlights its potential for diverse transformations, making it a subject of interest for chemists and material scientists alike.

The compound’s nitro-aniline backbone is particularly noteworthy, as it serves as a precursor for dyes, agrochemicals, and pharmaceutical intermediates. Recent studies emphasize its utility in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. With the growing demand for eco-friendly processes, researchers are exploring 2-bromo-4-methyl-6-nitro-aniline as a building block for catalytic systems that minimize waste and energy consumption. This aligns with the global shift toward green chemistry and circular economy principles, which dominate current scientific discourse.

From a structural perspective, the presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring creates a unique electronic environment. This property is leveraged in organic electronics and photovoltaic materials, where such compounds contribute to tuning bandgaps and enhancing charge transport. As the renewable energy sector expands, the demand for innovative materials like 2-bromo-4-methyl-6-nitro-aniline is expected to rise, addressing queries such as "How can nitro-aromatics improve solar cell efficiency?" frequently searched in academic and industrial forums.

In analytical chemistry, CAS No. 827-24-7 is often referenced for its distinct spectroscopic signatures. Its NMR and IR spectra are well-documented, aiding in the identification of analogous compounds. Laboratories prioritizing high-throughput screening and machine learning-assisted compound characterization utilize such data to train predictive models, reflecting the intersection of chemistry and artificial intelligence—a trending topic in 2024.

Safety and handling of 2-bromo-4-methyl-6-nitro-aniline adhere to standard protocols for aromatic amines. While not classified as hazardous under normal conditions, proper storage away from light and moisture is recommended to maintain stability. This pragmatic approach resonates with frequently searched terms like "Best practices for storing nitro-aromatic compounds", underscoring the compound’s relevance in laboratory safety guidelines.

In conclusion, 2-bromo-4-methyl-6-nitro-aniline exemplifies the synergy between traditional chemical synthesis and modern technological advancements. Its applications span from dye manufacturing to next-generation materials, positioning it as a compound of enduring significance. As research continues to uncover novel uses, this molecule will remain a focal point for innovation, answering the evolving needs of science and industry.